Cas no 1124290-11-4 (4,5-Dimethoxy-2-nitrobenzyl methacrylate)

• Product Name: 4,5-Dimethoxy-2-nitrobenzyl methacrylate
• CAS No: 1124290-11-4
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 5736369
• PubChem ID: 101519045
• Update Time: 2025-10-29

4,5-Dimethoxy-2-nitrobenzyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-2-nitrobenzylmethacrylate
• 4,5-dimethoxy-2-nitrobenzyl methacrylate
• F80901
• 1124290-11-4
• 2-Propenoic acid, 2-methyl-, (4,5-dimethoxy-2-nitrophenyl)methyl ester
• 4,5-Dimethoxy-2-nitrobenzyl methacrylate

• Inchi： 1S/C13H15NO6/c1-8(2)13(15)20-7-9-5-11(18-3)12(19-4)6-10(9)14(16)17/h5-6H,1,7H2,2-4H3
• InChI Key： AXMTWODTDWNTAV-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CC1C=C(C(=CC=1[N+](=O)[O-])OC)OC

Computed Properties

• Exact Mass: 281.08993720g/mol
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.6Ų

Additional information on 4,5-Dimethoxy-2-nitrobenzyl methacrylate

4,5-Dimethoxy-2-nitrobenzyl Methacrylate (CAS No. 1124290-11-4): A Comprehensive Overview

4,5-Dimethoxy-2-nitrobenzyl methacrylate (CAS No. 1124290-11-4) is a specialized chemical compound that has garnered significant attention in the fields of polymer chemistry, photoresist materials, and advanced coatings. This compound, characterized by its unique nitrobenzyl and methacrylate functional groups, offers a versatile platform for designing light-responsive materials. Researchers and industry professionals are increasingly exploring its applications due to its ability to undergo photochemical reactions, making it a valuable component in cutting-edge technologies.

The molecular structure of 4,5-dimethoxy-2-nitrobenzyl methacrylate features a methacrylate group attached to a nitrobenzyl core, which is further substituted with two methoxy groups at the 4 and 5 positions. This arrangement imparts distinct photolabile properties, allowing the compound to cleave under specific wavelengths of light. Such characteristics are highly sought after in the development of photoresists for microfabrication and 3D printing applications, where precision and control are paramount.

One of the most compelling aspects of 4,5-dimethoxy-2-nitrobenzyl methacrylate is its role in stimuli-responsive polymers. These materials can change their physical or chemical properties in response to external triggers, such as light, temperature, or pH. In recent years, the demand for smart materials has surged, driven by advancements in biomedical devices, drug delivery systems, and wearable technologies. The compound's ability to undergo controlled degradation under UV light makes it an attractive candidate for these applications.

From a synthetic perspective, 4,5-dimethoxy-2-nitrobenzyl methacrylate is typically prepared through esterification reactions involving 4,5-dimethoxy-2-nitrobenzyl alcohol and methacrylic acid derivatives. The purity and yield of the product are critical factors, as they directly influence its performance in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure the compound meets the required specifications.

The compound's solubility profile is another area of interest. 4,5-dimethoxy-2-nitrobenzyl methacrylate exhibits good solubility in organic solvents like dichloromethane, tetrahydrofuran, and dimethylformamide, which facilitates its incorporation into various polymer matrices. This property is particularly advantageous for formulating photopolymerizable inks and coatings, where uniform dispersion is essential for achieving desired performance characteristics.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 4,5-dimethoxy-2-nitrobenzyl methacrylate to minimize environmental impact. The use of biocatalysts and renewable feedstocks is gaining traction as the chemical industry shifts toward more eco-friendly practices. These efforts align with global trends emphasizing sustainability and carbon footprint reduction, making the compound a subject of ongoing innovation.

Market dynamics for 4,5-dimethoxy-2-nitrobenzyl methacrylate reflect its niche yet growing demand. The compound is primarily supplied by specialty chemical manufacturers catering to the electronics, pharmaceutical, and advanced materials sectors. Pricing and availability can vary depending on factors such as purity, packaging, and regional supply chains. As the adoption of light-responsive materials expands, the market for this compound is expected to witness steady growth.

Safety considerations for handling 4,5-dimethoxy-2-nitrobenzyl methacrylate include standard laboratory precautions such as the use of personal protective equipment (PPE) and adequate ventilation. While the compound is not classified as highly hazardous, proper storage conditions—away from light and moisture—are recommended to maintain its stability over time. Material Safety Data Sheets (MSDS) provided by suppliers offer detailed guidance on safe handling practices.

Looking ahead, the future of 4,5-dimethoxy-2-nitrobenzyl methacrylate appears promising, with potential breakthroughs in nanotechnology and bioengineering. Its integration into next-generation lithography techniques and biocompatible scaffolds underscores its versatility. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of advanced materials.